Cas no 126589-69-3 (9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine)
126589-69-3 structure
Product Name:9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
CAS No:126589-69-3
MF:C14H19N5O4
MW:321.331762552261
CID:4692376
Update Time:2023-11-22
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine Chemical and Physical Properties
Names and Identifiers
-
- [3-(acetyloxymethyl)-4-(2-aminopurin-9-yl)butyl] acetate
- 2-((2-Amino-9H-purin-9-yl)methyl)butane-1,4-diyl diacetate
- 9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
-
- Inchi： 1S/C14H19N5O4/c1-9(20)22-4-3-11(7-23-10(2)21)6-19-8-17-12-5-16-14(15)18-13(12)19/h5,8,11H,3-4,6-7H2,1-2H3,(H2,15,16,18)
- InChI Key： SSUXXYGTRYJLJW-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC(CCOC(C)=O)CN1C=NC2=CN=C(N)N=C12
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 422
- XLogP3: 0
- Topological Polar Surface Area: 122
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A164165-10mg |
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine |
126589-69-3 | 10mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A164165-100mg |
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine |
126589-69-3 | 100mg |
$ 1642.00 | 2023-04-19 | ||
| TRC | A164165-250mg |
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine |
126589-69-3 | 250mg |
$ 3000.00 | 2023-09-09 | ||
| A2B Chem LLC | AX33528-10mg |
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine |
126589-69-3 | > 95% | 10mg |
$6275.00 | 2024-04-20 |
9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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